Cas no 1421476-55-2 (5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide
• CAS No: 1421476-55-2
• MF: C₁₅H₁₆BrNO₃S₂
• MW: 402.326440811157
• CID: 6201639
• PubChem ID: 71788824
• Update Time: 2025-10-24

5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide
• AKOS024538335
• F6200-3785
• 1421476-55-2

• Inchi： 1S/C15H16BrNO3S2/c16-13-8-9-14(21-13)22(19,20)17-10-15(18,12-6-7-12)11-4-2-1-3-5-11/h1-5,8-9,12,17-18H,6-7,10H2
• InChI Key： WGUMKQNIJJVMAK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCC(C1C=CC=CC=1)(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 400.97550g/mol
• Monoisotopic Mass: 400.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide

Comprehensive Overview of 5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide (CAS No. 1421476-55-2)

5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a sulfonamide group, makes it a valuable intermediate for drug discovery and material science applications. The compound's CAS No. 1421476-55-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global databases.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry. This compound, with its bromothiophene moiety, is particularly intriguing for its potential in modulating biological targets. Researchers are exploring its applications in enzyme inhibition and receptor binding, aligning with current trends in personalized medicine and targeted therapies. The cyclopropyl and hydroxyethyl groups further enhance its stereochemical complexity, offering opportunities for chiral synthesis.

The synthesis of 5-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide involves multi-step organic reactions, including bromination and sulfonylation. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity, a key concern for laboratories focusing on high-throughput screening. Environmental factors such as green chemistry principles are increasingly applied to its production, reflecting the industry's shift toward sustainable practices.

From a commercial perspective, this compound addresses growing market needs for small molecule libraries used in drug discovery platforms. Its structural features align with popular search queries like "thiophene-based bioactive compounds" and "sulfonamide drug candidates," highlighting its relevance in academic and industrial research. Analytical challenges, such as stability under physiological conditions, remain active areas of investigation, with recent studies focusing on metabolic profiling.

Regulatory compliance for CAS No. 1421476-55-2 follows standard chemical safety protocols, with emphasis on proper storage conditions and handling procedures. While not classified as hazardous, its use requires adherence to laboratory safety guidelines, particularly when handling brominated compounds. The compound's spectral data (IR, MS, and ¹³C NMR) are well-documented, facilitating its identification in collaborative research networks.

Future directions for this molecule include exploration in crystal engineering and co-crystallization studies, leveraging its hydrogen-bonding capabilities. As the pharmaceutical industry prioritizes fragment-based drug design, the demand for structurally diverse intermediates like this sulfonamide-thiophene hybrid is expected to grow. Ongoing patent analyses reveal its inclusion in several intellectual property filings, underscoring its commercial viability.